Cas no 2227880-58-0 ((2S)-1-(3-ethylthiophen-2-yl)propan-2-amine)

• Product Name: (2S)-1-(3-ethylthiophen-2-yl)propan-2-amine
• CAS No: 2227880-58-0
• MF: C₉H₁₅NS
• MW: 169.28710103035
• CID: 5937443
• PubChem ID: 96850699
• Update Time: 2025-06-13

(2S)-1-(3-ethylthiophen-2-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-1-(3-ethylthiophen-2-yl)propan-2-amine
• 2227880-58-0
• EN300-1731831
• SCHEMBL18723590

• Inchi： 1S/C9H15NS/c1-3-8-4-5-11-9(8)6-7(2)10/h4-5,7H,3,6,10H2,1-2H3/t7-/m0/s1
• InChI Key： KUMDHAOTFRZWBJ-ZETCQYMHSA-N
• SMILES： S1C=CC(CC)=C1C[C@H](C)N

Computed Properties

• Exact Mass: 169.09252066g/mol
• Monoisotopic Mass: 169.09252066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 54.3Ų

Additional information on (2S)-1-(3-ethylthiophen-2-yl)propan-2-amine

Introduction to (2S)-1-(3-ethylthiophen-2-yl)propan-2-amine and Its Significance in Modern Chemical Research

Compound with the CAS number 2227880-58-0 is a fascinating molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. The compound, formally known as (2S)-1-(3-ethylthiophen-2-yl)propan-2-amine, represents a unique blend of structural complexity and biological potential. This introduction aims to provide a comprehensive overview of the compound, its chemical properties, and its emerging role in cutting-edge research.

The molecular structure of (2S)-1-(3-ethylthiophen-2-yl)propan-2-amine is characterized by a stereogenic center at the propan-2-amine moiety, which contributes to its chiral nature. This chirality is not only a subject of interest in terms of stereochemistry but also holds implications for its biological activity. The presence of a thiophene ring in the molecule adds another layer of complexity, making it a valuable candidate for studying interactions with biological targets.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their diverse pharmacological properties. Thiophene derivatives, in particular, have shown promise in various therapeutic applications. The (2S)-configuration of the amine group in (2S)-1-(3-ethylthiophen-2-yl)propan-2-amine suggests that it may exhibit specific binding affinities with certain biological receptors, making it a potential lead compound for drug discovery.

One of the most intriguing aspects of this compound is its potential role in modulating biological pathways. Studies have indicated that thiophene-based molecules can interact with enzymes and receptors in ways that may lead to therapeutic benefits. For instance, research on related compounds has shown that they can influence pathways involved in inflammation and neurodegeneration. While (2S)-1-(3-ethylthiophen-2-yl)propan-2-amine has not yet been extensively studied in these contexts, its structural features suggest that it could be a valuable tool for exploring these mechanisms.

The synthesis of (2S)-1-(3-ethylthiophen-2-yl)propan-2-amine presents unique challenges due to its chiral center and the complexity of the thiophene ring. Advanced synthetic methodologies, such as asymmetric catalysis and chiral resolution techniques, are often employed to achieve high enantiomeric purity. These synthetic strategies not only highlight the compound's complexity but also demonstrate the capabilities of modern organic chemistry in producing sophisticated molecules.

From a computational chemistry perspective, (2S)-1-(3-ethylthiophen-2-yl)propan-2-amine offers an excellent model for studying molecular interactions. Its rigid thiophene core and flexible amine side chain provide a platform for exploring how different functional groups influence binding affinity and selectivity. Computational studies can help predict how this compound might interact with biological targets, providing insights that can guide experimental efforts.

The potential applications of (2S)-1-(3-ethylthiophen-2-yll propan - 2 - amine) extend beyond basic research. Its unique structure makes it a promising candidate for developing novel therapeutic agents. For example, its ability to modulate biological pathways could make it useful in treating conditions such as cancer, neurological disorders, and autoimmune diseases. While clinical trials are still needed to validate these potential applications, preclinical studies suggest that this compound could be a valuable addition to the pharmaceutical arsenal.

In conclusion, (2S)-1-(3 - ethylthiophen - 2 - yl ) propan - 2 - am ine , with its CAS number 2227880 - 58 - 0, represents a significant advancement in chemical biology and pharmaceutical research. Its complex structure, unique stereochemistry, and potential biological activity make it a compelling subject for further investigation. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of innovative therapies.